Cas no 2137825-63-7 (2,2,2-trifluoro-1-8-(iodomethyl)-7-azaspiro4.5decan-7-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-8-(iodomethyl)-7-azaspiro4.5decan-7-ylethan-1-one
• CAS No: 2137825-63-7
• MF: C₁₂H₁₇F₃INO
• MW: 375.169166326523
• MDL: MFCD30662940
• CID: 5241106
• PubChem ID: 165439123
• Update Time: 2025-11-01

2,2,2-trifluoro-1-8-(iodomethyl)-7-azaspiro4.5decan-7-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-[8-(iodomethyl)-7-azaspiro[4.5]dec-7-yl]-
• 2,2,2-trifluoro-1-8-(iodomethyl)-7-azaspiro4.5decan-7-ylethan-1-one

• MDL： MFCD30662940
• Inchi： 1S/C12H17F3INO/c13-12(14,15)10(18)17-8-11(4-1-2-5-11)6-3-9(17)7-16/h9H,1-8H2
• InChI Key： REIQNTGVKWKPLC-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(CI)CCC2(CCCC2)C1)C(F)(F)F

Additional information on 2,2,2-trifluoro-1-8-(iodomethyl)-7-azaspiro4.5decan-7-ylethan-1-one

Research Brief on 2,2,2-Trifluoro-1-8-(iodomethyl)-7-azaspiro[4.5]decan-7-ylethan-1-one (CAS: 2137825-63-7)

The compound 2,2,2-trifluoro-1-8-(iodomethyl)-7-azaspiro[4.5]decan-7-ylethan-1-one (CAS: 2137825-63-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of spirocyclic compounds, which are increasingly recognized for their pharmacological properties. The presence of both trifluoroacetyl and iodomethyl groups in its structure offers multiple sites for further functionalization, making it a valuable building block in the development of novel bioactive molecules. Computational and experimental studies suggest that this compound may exhibit favorable pharmacokinetic properties, including enhanced membrane permeability and metabolic stability.

One of the most promising applications of 2,2,2-trifluoro-1-8-(iodomethyl)-7-azaspiro[4.5]decan-7-ylethan-1-one lies in its potential as a precursor for the development of kinase inhibitors. Preliminary in vitro assays have demonstrated its ability to modulate specific kinase pathways implicated in cancer and inflammatory diseases. Researchers are particularly interested in its spirocyclic core, which can mimic bioactive conformations of natural ligands, thereby improving target selectivity and reducing off-target effects.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Novel catalytic strategies, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize its synthesis, reducing the need for hazardous reagents and improving overall yield. These developments are critical for facilitating its broader adoption in medicinal chemistry research.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its biological activity. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and high-throughput screening. The integration of artificial intelligence and machine learning in drug design is also expected to accelerate the discovery of derivatives with enhanced efficacy and safety profiles.

In conclusion, 2,2,2-trifluoro-1-8-(iodomethyl)-7-azaspiro[4.5]decan-7-ylethan-1-one represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural complexity and functional versatility position it as a key player in the development of next-generation therapeutics. Future research will likely focus on expanding its applications and translating preclinical findings into clinical candidates.